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Compound of Interest

Compound Name: 2,2-Dimethyl-3-hexanone

Cat. No.: B1296249 Get Quote

An In-depth Technical Guide to 2,2-Dimethyl-3-hexanone: Chemical Properties and Structure

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and analysis of 2,2-Dimethyl-3-hexanone, tailored for researchers, scientists, and

professionals in drug development and organic chemistry.

Chemical Identity and Physical Properties
2,2-Dimethyl-3-hexanone is a branched aliphatic ketone.[1] It is a colorless, transparent liquid

at standard temperature and pressure.[1][2] Its fundamental chemical and physical properties

are summarized in the table below.
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Property Value Source

Molecular Formula C₈H₁₆O [1][2][3][4][5][6][7][8]

Molecular Weight 128.21 g/mol [1][3][4][5]

IUPAC Name 2,2-dimethylhexan-3-one [1][4]

Synonyms
tert-Butyl propyl ketone, 2,2-

dimethylhexan-3-one
[1][4][5]

CAS Number 5405-79-8 [1][4][5]

Physical State Colorless transparent liquid [1][2]

Melting Point -32.24°C (estimate) [1]

Boiling Point 145.85°C - 147°C [1][9]

Density
0.8105 g/cm³ - 0.825 g/cm³ (at

15°C)
[1][10]

Vapor Pressure 4.66 hPa (at 20°C) [1]

Refractive Index 1.4105 - 1.411 [1][9]

Molecular Structure and Spectroscopic Data
The structure of 2,2-Dimethyl-3-hexanone features a ketone functional group on the third

carbon of a hexane chain, with two methyl groups attached to the second carbon.[1][3] This

arrangement includes a quaternary carbon atom.[1]

Structural Identifier Value Source

SMILES CCCC(=O)C(C)(C)C [1][2][6]

InChI
1S/C8H16O/c1-5-6-

7(9)8(2,3)4/h5-6H2,1-4H3
[1][4][5]

InChIKey
PYCHXHVFOZBVEY-

UHFFFAOYSA-N
[1][4][5][6]
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Spectroscopic Analysis
Spectroscopic data is crucial for the identification and characterization of 2,2-Dimethyl-3-
hexanone.

¹H NMR Spectroscopy: The proton NMR spectrum shows characteristic signals for the

different hydrogen environments. The six protons of the two methyl groups on the quaternary

carbon appear as a singlet around 1.0-1.2 ppm.[3]

¹³C NMR Spectroscopy: The carbon NMR spectrum provides insight into the carbon

skeleton. The carbonyl carbon of the ketone group gives a distinct signal in the downfield

region of 205-215 ppm.[3]

Infrared (IR) Spectroscopy: The IR spectrum exhibits a strong absorption band characteristic

of the C=O stretching vibration of the ketone functional group.[3]

Mass Spectrometry: The mass spectrum shows a molecular ion peak [M]⁺ at m/z 128.[3] The

primary fragmentation pattern is α-cleavage adjacent to the carbonyl group.[3]

Synthesis and Reactivity
Synthesis Protocols
Several methods have been reported for the synthesis of 2,2-Dimethyl-3-hexanone.

Aldol Condensation: A common method involves the base-catalyzed aldol condensation of

acetone and tert-butyl propionate.[3] This reaction is typically carried out using aqueous

sodium hydroxide in an ethanol solvent system at a controlled temperature of 25-40°C.[3]

The reaction proceeds through a beta-hydroxyketone intermediate which then dehydrates.[3]

Ester Hydrolysis: Another route involves the hydrolysis and subsequent decarboxylation of n-

butyl 2,2-dimethylhexanoate.[3]

Direct Alkylation: The compound can also be formed through the direct alkylation of suitable

precursors under controlled conditions.[3]

A documented synthesis method can be found in the scientific journal Tetrahedron, Volume 29,

page 479, from 1973.[1]
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Chemical Reactivity
The chemical behavior of 2,2-Dimethyl-3-hexanone is characteristic of ketones.

Nucleophilic Addition: The carbonyl group is susceptible to nucleophilic attack by reagents

such as Grignard reagents and hydrides.[3]

Condensation Reactions: It can participate in aldol condensation reactions with other

aldehydes or ketones under basic conditions.[3]

Reduction: The ketone functional group can be reduced to a secondary alcohol using

reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).[3]

Experimental Workflows and Structural
Visualization
The following diagrams illustrate the molecular structure and a general workflow for the

synthesis and characterization of 2,2-Dimethyl-3-hexanone.
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Molecular Structure of 2,2-Dimethyl-3-hexanone
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Caption: Ball-and-stick representation of 2,2-Dimethyl-3-hexanone.
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Synthesis and Characterization Workflow

Synthesis
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Caption: General workflow for synthesis and analysis.

Safety and Handling
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2,2-Dimethyl-3-hexanone is classified as a flammable liquid and vapor.[4] It is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[4][11]

Hazard Class GHS Category

Flammable liquids Category 3

Acute toxicity, oral Category 4

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2

Specific target organ toxicity, single exposure;

Respiratory tract irritation
Category 3

Standard laboratory safety protocols should be followed when handling this compound. This

includes wearing personal protective equipment (gloves, safety glasses), working in a well-

ventilated area, and keeping it away from heat, sparks, and open flames.[12][13]

Applications
The primary application of 2,2-Dimethyl-3-hexanone is as a solvent in organic synthesis.[3] Its

relatively non-polar nature allows it to dissolve a range of non-polar and slightly polar

compounds.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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